Cas no 106-23-0 (Citronellal)
Citronellal is a monoterpene of various aromatic plant essential oils, which has the properties of promoting stability, sleep and anti injury Citronellal can attenuate mechanical nociception, and partly through no cGMP ATP sensitive K? Channel channel mediated
Citronellal structure
Citronellal Properties
Names and Identifiers
-
- Citronellal
- RHODINAL
- 2,3-Dihydrocitral
- 3,7-dimethyl-6-octena
- 3,7-dimethyloct-6-enal
- 6-ocetnal,3,7-dimethyl-
- 6-octenal,3,7-dimethyl-
- 6-Octenal,3,7-dimethyl-,(±)-
- b-citronellal
- (±)-Citronellal
- rac-Citronellal
- (±)-3,7-Dimethyl-6-octenal
- 3,7-dimethyloct-6-en-1-al
- ALPHA-CITRONELLAL
- Citronella
- CITRONELLAL 80
- Citronellel
- d-rhodinal
- Levo-citronellal
- 3,7-Dimethyl-6-octenal
- FEMA 2307
- dl-Citronellal
- 3,7-DIMETHYL-6-OCTEN-1-AL
- (+/-)-3,7-DIMETHYL-6-OCTENAL
- CITRONELLAL
- (R)-3,7-dimethyl-6-octenal
- (3S)-(-)-citronellal
- (R)-(+)-Citronellal
- (R)-Citronellal
- (3R)-(+)-citronellal
- (3S)-3,7-dimethyl-6-octenal
- (S)-3,7-dimethyl-6-octenal
- (R)-3,7-dimethyloct-6-enal
- (S)-(-)-citronellal
- beta-citronellal
- (S)-3,7-Dimethyloct-6-enal
- (3R)-3,7-dimethyl-6-octenal
- +Expand
-
- MFCD00038090
- NEHNMFOYXAPHSD-UHFFFAOYSA-N
- 1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,8,10H,4,6-7H2,1-3H3
- CC(=CCCC(C)CC=O)C
- 1720789
Computed Properties
- 154.13600
- 0
- 1
- 5
- 154.136
- 11
- 132
- 0
- 0
- 1
- 0
- 0
- 1
- 3
- 2
- 0
- 17.1A^2
Experimental Properties
- 2.95790
- 17.07000
- 14,2329
- n20/D 1.451(lit.)
- Slightly miscible with water and ethanol.
- 207 °C(lit.)
- -16°C (estimate)
- Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
- 2307
- It is colorless or yellowish oily liquid
- 7 (H2O)
- Soluble in ethanol, acetone, ethyl acetate and other organic solvents, insoluble in glycerol and water.
- Air Sensitive
- D25 +11.50°
- 0.857 g/mL at 25 °C(lit.)
Citronellal Price
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Citronellal Related Literature
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Nicole Jasmin Mueller,Clemens Stueckler,Melanie Hall,Peter Macheroux,Kurt Faber Org. Biomol. Chem. 2009 7 1115
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C. Milone,M. L. Tropeano,G. Gulino,G. Neri,R. Ingoglia,S. Galvagno catalysts. C. Milone M. L. Tropeano G. Gulino G. Neri R. Ingoglia S. Galvagno Chem. Commun. 2002 868
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Ji-Hye Kang,Han-Sem Kim,Ueon Sang Shin Polym. Chem. 2017 8 3154
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F. G. Cirujano,F. X. Llabrés i Xamena,A. Corma Dalton Trans. 2012 41 4249
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C. Milone,M. L. Tropeano,G. Gulino,G. Neri,R. Ingoglia,S. Galvagno catalysts. C. Milone M. L. Tropeano G. Gulino G. Neri R. Ingoglia S. Galvagno Chem. Commun. 2002 868
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Haiyang Cheng,Xiangchun Meng,Ruixia Liu,Yufen Hao,Yanchun Yu,Shuxia Cai,Fengyu Zhao Green Chem. 2009 11 1227
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Shohei Tashiro,Wei He,Ryunosuke Hayashi,Yingjie Lin,Mitsuhiko Shionoya Org. Chem. Front. 2021 8 4071
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Shreesh Raj Sammi,Durga Prasad Mishra,Shalini Trivedi,Shachi S. Smita,Abhishek Nagar,Sudeep Tandon,Rakesh Pandey RSC Adv. 2016 6 68870
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9. Base-catalysed reaction of citronellal with phenolsWilliam S. Murphy,Anne Culhane,Brian Duffy,Sudersan Man Tuladhar J. Chem. Soc. Perkin Trans. 1 1992 3397
-
Lequan Liu,Botao Qiao,Yubo Ma,Juan Zhang,Youquan Deng Dalton Trans. 2008 2542
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